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Compound of Interest

Compound Name: 2'-O-Me-5-1-U-3'-phosphoramidite

Cat. No.: B15583823

An In-depth Technical Guide to 2'-O-methyl-5-iodouridine Phosphoramidite
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of 5'-O-DMTr-2'-O-methyl-5-iodouridine-3'-cyanoethyl phosphoramidite. This key
building block is instrumental in the synthesis of modified oligonucleotides for a range of
applications, including therapeutic antisense oligonucleotides (ASOs), siRNAs, and diagnostic
probes.

Core Properties and Specifications

The incorporation of 2'-O-methyl and 5-iodo modifications into a uridine nucleoside confers
specific, advantageous properties to oligonucleotides. The 2'-O-methyl group provides
significant nuclease resistance and increases the binding affinity of the oligonucleotide to its
target RNA sequence. The 5-iodo modification can be used for various purposes, including as a
heavy atom for X-ray crystallography studies of nucleic acid structures or for post-synthetic
modifications.

The phosphoramidite is the activated monomer form used in automated solid-phase
oligonucleotide synthesis.[1] It features a 5'-O-dimethoxytrityl (DMT) group for selective, acid-
labile protection and a 3'-phosphoramidite moiety that reacts with the free 5'-hydroxyl of the
growing oligonucleotide chain.[2]
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Data Presentation: Physicochemical Properties

Quantitative data for the phosphoramidite and its precursor nucleoside are summarized below.

Table 1: Physicochemical Properties of 5'-O-DMTr-2'-O-methyl-5-iodouridine-3'-CEP

Property Value Reference
CAS Number 2382941-85-5 [1]1[3]
Molecular Formula CaoHasIN4O9P [4]

Formula Weight 886.71 g/mol [4]
Appearance White Powder (Typical) [5]

Purity (Typical) >95% (HPLC) [5][6]

| Storage | Store at -20 °C |[5] |

Table 2: Properties of Precursor Nucleoside (5-lodo-2'-O-methyluridine)

Property Value Reference
CAS Number 34218-84-3 [7]
Molecular Formula C10H13IN206 [7]
Molecular Weight 384.12 g/mol [71[8]

Slightly soluble (2.6 g/L at 25
Solubility °C§j Y (2649 [8]

| Storage | 10°C - 25°C |[7] |

Synthesis and Chemical Workflow

The synthesis of 2'-O-methyl-5-iodouridine phosphoramidite involves a multi-step process
starting from a precursor nucleoside. The final and most critical step is the phosphitylation of
the 3'-hydroxyl group.
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Key Functional Groups
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Start: 5-lodouridine Nucleoside

Step 1: 5-OH Protection
(Add DMTr-CI)

Step 2: 2'-OH Methylation
(Add Methylating Agent)

Step 3: 3'-OH Phosphitylation
(Add Phosphitylating Agent)

Final Product:
2'-O-Me-5-lodoUridine Phosphoramidite
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Solid-Phase Synthesis Cycle

1. Deblocking
(Acid treatment removes 5'-DMT group)

Exposes 5'-OH

2. Coupling
(Phosphoramidite reacts with free 5'-OH)

tab(lizes backbone,

R mEnT e Readly for next cycle

3. Capping
(Acetic anhydride blocks unreacted 5'-OH)

Prevents failure sequences

4. Oxidation

(lodine solution converts P(lll) to stable P(V))

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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